2-(1-Butoxyethoxy)-1,1,1-trifluoroethane
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-(1-Butoxyethoxy)-1,1,1-trifluoroethane” would likely involve a trifluoroethane core with a 2-(1-butoxyethoxy) substituent . The presence of the ether and fluorocarbon groups would likely impart unique physical and chemical properties to the compound .
Chemical Reactions Analysis
The chemical reactions involving “this compound” would likely depend on the specific structure of the compound and the reaction conditions . The presence of the ether and fluorocarbon groups could potentially influence the reactivity of the compound .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would likely depend on the specific structure of the compound . The presence of the ether and fluorocarbon groups could potentially influence properties such as polarity, boiling point, and solubility .
Scientific Research Applications
Catalytic Systems and Chemical Reactions
- The reductive cleavage of 2-chloro-1,1,1-trifluoroethane, which is closely related to 2-(1-Butoxyethoxy)-1,1,1-trifluoroethane, can be achieved through a single electron transfer process using Ni(0) or Cu(0) catalytic systems. This process results in the formation of 1,1,1-trifluoroethane or 1,1-difluoroethylene with excellent yields. The formation of 1,1-difluoroethylene is particularly significant due to its use in various industrial applications (T. Xiaojun & Chen Qing-Yun, 2012).
Solubility and Diffusivity in Ionic Liquids
- Hydrofluorocarbons like 1,1,1-trifluoroethane exhibit unique solubility and diffusivity properties in room-temperature ionic liquids. These properties have been quantified and analyzed using solution models like the Margules, Wilson, and NRTL activity coefficient equations. Such data are essential for understanding the interactions and potential applications of these compounds in various solvents (M. Shiflett & A. Yokozeki, 2006).
Enzymatic Oxidation Studies
- The particulate methane monooxygenase from Methylococcus capsulatus (Bath) demonstrates the oxidation of hydrocarbons like 1,1,1-trifluoroethane. These oxidation reactions, crucial in biochemical processes, provide insights into the stereochemical mechanisms and orientation of substrates in enzymatic reactions (K. Ng et al., 2008).
Molecular Polarizability and Dipole Moment
- The molecular polarizability and dipole moment of gaseous compounds like 1,1,1-trifluoroethane are critical for understanding their physical properties. These parameters have been determined using capacitance measurements in a parallel plate capacitor, providing valuable data for theoretical and applied chemistry (A. Goodwin & G. Morrison, 1992).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[1-(2,2,2-trifluoroethoxy)ethoxy]butane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15F3O2/c1-3-4-5-12-7(2)13-6-8(9,10)11/h7H,3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIKMXGDAKSQQSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(C)OCC(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15F3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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